Cas no 1432680-97-1 (3,3,4,4,5,5-hexafluoropiperidine hydrochloride)

• Product Name: 3,3,4,4,5,5-hexafluoropiperidine hydrochloride
• CAS No: 1432680-97-1
• MF: C₅H₆ClF₆N
• MW: 229.551261425018
• CID: 4599611
• Update Time: 2025-10-23

3,3,4,4,5,5-hexafluoropiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,5,5-hexafluoropiperidine hydrochloride

• Inchi： 1S/C5H5F6N.ClH/c6-3(7)1-12-2-4(8,9)5(3,10)11;/h12H,1-2H2;1H
• InChI Key： NUXVFJQCWISILA-UHFFFAOYSA-N
• SMILES： N1CC(F)(F)C(F)(F)C(F)(F)C1.[H]Cl

Additional information on 3,3,4,4,5,5-hexafluoropiperidine hydrochloride

Recent Advances in the Study of 3,3,4,4,5,5-Hexafluoropiperidine Hydrochloride (CAS: 1432680-97-1)

3,3,4,4,5,5-Hexafluoropiperidine hydrochloride (CAS: 1432680-97-1) is a fluorinated piperidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel bioactive molecules. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, physicochemical properties, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of 3,3,4,4,5,5-hexafluoropiperidine hydrochloride via a multi-step fluorination process. The researchers emphasized the compound's high stability and solubility in aqueous and organic solvents, making it a versatile intermediate for further chemical modifications. The study also reported that the electron-withdrawing effects of the fluorine atoms significantly influence the compound's reactivity, enabling selective functionalization at specific positions.

In the context of drug discovery, 3,3,4,4,5,5-hexafluoropiperidine hydrochloride has been investigated as a key scaffold for developing protease inhibitors. A recent Nature Communications article (2024) demonstrated its incorporation into a series of potent inhibitors targeting viral proteases, including SARS-CoV-2 Mpro. The fluorinated piperidine moiety was found to enhance binding affinity and metabolic stability, underscoring its potential in antiviral therapeutics. Molecular dynamics simulations revealed that the compound's rigid conformation and fluorine-mediated interactions contribute to its high selectivity.

Further pharmacological evaluations have explored the compound's utility in central nervous system (CNS) drug development. A preclinical study in ACS Chemical Neuroscience (2023) reported that derivatives of 3,3,4,4,5,5-hexafluoropiperidine hydrochloride exhibit improved blood-brain barrier permeability compared to non-fluorinated analogs. This property, coupled with low cytotoxicity, positions the compound as a promising candidate for neurodegenerative disease therapeutics. Ongoing research is investigating its effects on amyloid-beta aggregation and tau protein phosphorylation in Alzheimer's disease models.

From a safety and regulatory perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) indicate that 3,3,4,4,5,5-hexafluoropiperidine hydrochloride exhibits a favorable profile in acute and subchronic toxicity studies. However, long-term exposure effects and environmental persistence of its fluorinated byproducts require further investigation. Regulatory agencies have begun to include this compound in their guidelines for fluorinated pharmaceutical intermediates, reflecting its growing industrial relevance.

In conclusion, 3,3,4,4,5,5-hexafluoropiperidine hydrochloride (CAS: 1432680-97-1) represents a valuable tool in modern medicinal chemistry, with applications spanning antiviral drug design, CNS therapeutics, and beyond. Future research directions may focus on optimizing its synthetic routes, expanding its derivatization strategies, and elucidating its mechanisms of action in biological systems. The compound's unique fluorination pattern continues to inspire innovative approaches to address unmet medical needs.